Cas no 2229659-18-9 (3-5-(4-methylphenyl)furan-2-ylprop-2-en-1-ol)

• Product Name: 3-5-(4-methylphenyl)furan-2-ylprop-2-en-1-ol
• CAS No: 2229659-18-9
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 6571571
• PubChem ID: 165879675
• Update Time: 2025-10-30

3-5-(4-methylphenyl)furan-2-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-5-(4-methylphenyl)furan-2-ylprop-2-en-1-ol
• 3-[5-(4-methylphenyl)furan-2-yl]prop-2-en-1-ol
• EN300-1751579
• 2229659-18-9

• Inchi： 1S/C14H14O2/c1-11-4-6-12(7-5-11)14-9-8-13(16-14)3-2-10-15/h2-9,15H,10H2,1H3/b3-2+
• InChI Key： NIUYQUNZEMUCHY-NSCUHMNNSA-N
• SMILES： O1C(/C=C/CO)=CC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.4Ų

Additional information on 3-5-(4-methylphenyl)furan-2-ylprop-2-en-1-ol

Introduction to 3-5-(4-methylphenyl)furan-2-ylprop-2-en-1-ol (CAS No: 2229659-18-9)

3-5-(4-methylphenyl)furan-2-ylprop-2-en-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229659-18-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a conjugated system of a furan ring linked to a phenyl group and an allenol moiety, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and material science. The presence of a 4-methylphenyl substituent introduces steric and electronic effects that modulate the compound's reactivity and interactions with biological targets, making it a valuable scaffold for further exploration.

The structural motif of 3-5-(4-methylphenyl)furan-2-ylprop-2-en-1-ol combines elements of both aromatic and heterocyclic chemistry, positioning it as a candidate for diverse chemical transformations. The furan ring, known for its electron-rich nature and ability to participate in various organic reactions, such as Diels-Alder cycloadditions and nucleophilic substitutions, provides a versatile platform for functionalization. Meanwhile, the allenol group (prop-2-en-1-ol) introduces a reactive site that can engage in hydrogen bonding or form coordination complexes with metal ions, offering multiple avenues for medicinal chemistry innovation.

In recent years, there has been growing interest in exploring the pharmacological potential of furan derivatives due to their demonstrated efficacy in modulating biological pathways. Studies have shown that furan-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties, often attributed to their ability to interact with enzymes and receptors involved in disease processes. The specific substitution pattern in 3-5-(4-methylphenyl)furan-2-ylprop-2-en-1-ol, particularly the 4-methylphenyl group, is thought to enhance binding affinity and selectivity towards certain therapeutic targets. This has prompted researchers to investigate its derivatives as lead compounds for developing novel therapeutics.

One of the most compelling aspects of 3-5-(4-methylphenyl)furan-2-ylprop-2-en-1-ol is its potential as a building block for more complex molecules. The compound's dual functionality—combining an aromatic ring with an allenol—allows for further derivatization through various synthetic strategies. For instance, the allenol moiety can be oxidized to form enones or reduced to yield alcohols, while the phenyl ring can undergo electrophilic or nucleophilic aromatic substitutions. Such flexibility makes it an attractive candidate for structure-based drug design, where precise control over molecular architecture is crucial for optimizing biological activity.

Recent advances in computational chemistry have further enhanced the study of 3-5-(4-methylphenyl)furan-2-ylprop-2-en-1-ol by enabling high-throughput virtual screening and molecular dynamics simulations. These techniques allow researchers to predict binding modes, assess metabolic stability, and evaluateADRs (adverse drug reactions) before conducting expensive wet-lab experiments. By leveraging machine learning algorithms trained on large datasets of similar compounds, scientists can identify promising derivatives of this scaffold with improved pharmacokinetic profiles and reduced toxicity. This computational approach has accelerated the drug discovery process significantly.

The synthesis of 3-(5-(4-methylphenyl)furan)-2-ylenepropenol presents both challenges and opportunities for synthetic chemists. While traditional methods involving cross-coupling reactions between aryl halides and furan derivatives are well-established, recent reports have highlighted novel catalytic systems that improve efficiency and selectivity. For example, photoredox catalysis has emerged as a powerful tool for constructing complex heterocyclic frameworks under mild conditions. Such innovations not only streamline the synthesis but also open up new possibilities for generating diverse libraries of furan-based compounds for screening purposes.

Beyond its pharmaceutical applications, 3-(5-(4-methylphenyl)furan)-2-ylenepropenol holds promise in materials science due to its ability to form polymers or copolymers with unique electronic properties. The conjugated system inherent in its structure allows it to exhibit fluorescence or phosphorescence when incorporated into organic light-emitting diodes (OLEDs) or photovoltaic cells. Researchers are exploring its use as a monomer in polymer synthesis, aiming to develop materials with enhanced thermal stability or mechanical strength. This interdisciplinary approach underscores the compound's versatility beyond traditional medicinal chemistry contexts.

The biological activity of 3-(5-(4-methylphenyl)furan)-2-ylenepropenol has been preliminarily investigated through both in vitro assays and cell-based models. Early studies suggest that it may interact with enzymes such as cytochrome P450 monooxygenases or cytidine kinase enzymes, which are implicated in metabolic pathways relevant to cancer progression or inflammation regulation. Additionally, its interaction with membrane receptors could provide insights into neural signaling pathways affected by neurological disorders like Alzheimer's disease or Parkinson's disease. These findings highlight its potential as a starting point for developing targeted therapies against multifaceted diseases.

The development of novel synthetic methodologies is critical for expanding the chemical space accessible by researchers studying 3-(5-(4-methylphenyl)furan)-2-ylenepropenol derivatives. Transition-metal-catalyzed reactions continue to be refined as powerful tools for constructing complex molecular architectures efficiently. For instance, palladium-catalyzed cross-coupling reactions enable the introduction of diverse substituents at specific positions within the molecule without compromising regioselectivity—a key requirement when designing biologically active compounds from this scaffold.

The role played by computational modeling cannot be overstated when it comes to understanding how modifications on 3-(5-(4-methylphenyl)furan)-2-ylenepropenol influence its behavior as a drug candidate. Molecular docking simulations help predict how small changes in structure could affect binding affinity towards protein targets; whereas quantum mechanical calculations provide insights into electronic transitions responsible for spectroscopic properties useful during drug development process optimization stages where identifying metabolically stable analogues becomes essential before moving forward into clinical trials phase。